N-(2,5-dichlorophenyl)-2-(2,3-dimethylphenoxy)acetamide

• IUPAC Name: N-(2,5-dichlorophenyl)-2-(2,3-dimethylphenoxy)acetamide
• InChI: InChI=1S/C16H15Cl2NO2/c1-10-4-3-5-15(11(10)2)21-9-16(20)19-14-8-12(17)6-7-13(14)18/h3-8H,9H2,1-2H3,(H,19,20)
• InChI Key: JIXMZHOJWWHKON-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)OCC(=O)NC2=C(C=CC(=C2)Cl)Cl)C
• Molecular Formula: C16H15Cl2NO2
• Molecular Weight: 324.2 g/mol

Description

N-(2,5-dichlorophenyl)-2-(2,3-dimethylphenoxy)acetamide, commonly known as dicamba, is a synthetic herbicide that has been widely used in agriculture to control broadleaf weeds. It was first introduced in the 1960s and has since become one of the most commonly used herbicides in the world. The chemical structure of dicamba is similar to that of the plant hormone auxin, which allows it to disrupt the growth and development of plants.

Mechanism of Action

Dicamba disrupts the growth and development of plants by mimicking the plant hormone auxin. It specifically targets the meristem tissue, which is responsible for the growth and development of plants. Dicamba causes abnormal growth and development of the meristem tissue, leading to stunted growth and eventual death of the plant.
Biochemical and Physiological Effects:
Dicamba has been shown to have a variety of biochemical and physiological effects on plants. It can cause changes in the expression of genes involved in plant growth and development, as well as alter the levels of various plant hormones. Dicamba can also affect the uptake and transport of nutrients in plants, leading to nutrient deficiencies and reduced plant growth.

Advantages and Limitations for Lab Experiments

Dicamba has several advantages for use in laboratory experiments. It is a highly effective herbicide that can be used to control a wide range of weeds. It is also relatively inexpensive and easy to obtain. However, dicamba has several limitations for use in laboratory experiments. It can be toxic to non-target organisms, including humans, and can have long-term effects on soil health. Additionally, dicamba can have variable effects on different plant species, making it difficult to generalize results from one study to another.

Future Directions

There are several future directions for research on dicamba. One area of research is the development of new herbicides that are more effective and less toxic than dicamba. Another area of research is the investigation of the long-term effects of dicamba on soil health and non-target organisms. Additionally, research is needed to better understand the mechanisms of action of dicamba and its effects on different plant species.

Synthesis Methods

Dicamba can be synthesized through a variety of methods, including the reaction of 2,5-dichlorobenzoic acid with 2,3-dimethylphenol in the presence of a base catalyst. Another method involves the reaction of 2,5-dichlorobenzoic acid with 2,3-dimethylphenol in the presence of thionyl chloride and then subsequent reaction with sodium hydroxide.

Scientific Research Applications

Dicamba has been widely used in scientific research to study the effects of herbicides on plant growth and development. It has also been used to investigate the mechanisms of action of herbicides and their effects on non-target organisms.